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Compound of Interest

Compound Name: MQA-P

Cat. No.: B12392943

Disclaimer: The substance "MQA-P" is not a recognized standard chemical identifier. Based on
search query analysis, it is highly probable that "MQA-P" is a colloquial or internal reference to
Methaqualone or a related analogue. This guide is therefore based on the available scientific
and safety data for Methaqualone. Researchers and drug development professionals should
exercise extreme caution and verify the identity of their specific compound before applying
these guidelines.

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological properties of Methaqualone, a quinazolinone-class central nervous system
depressant. The information is intended for researchers, scientists, and drug development
professionals working with this controlled substance.

Chemical and Physical Properties

Methaqualone is a crystalline solid.[1] Its key chemical and physical properties are summarized
in the table below for easy reference. This data is crucial for understanding its behavior under
various experimental conditions and for developing appropriate handling and storage protocols.
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Property Value Source
2-methyl-3-(2-
Chemical Name methylphenyl)-4(3H)- [2]

quinazolinone

CAS Number 72-44-6 [2]
Molecular Formula C16H14N20 [1]
Molecular Weight 250.30 g/mol [2]
Melting Point 114-116 °C [2]
Appearance White crystalline powder [1]

Practically insoluble in water.
Solubility Soluble in ethanol, ether, and [11[2]

chloroform.[2]

pKa 2.53 [1]

Toxicological Data

Methaqualone is a potent sedative-hypnotic with a high potential for abuse and overdose.[3] Its
toxic effects are primarily due to its depression of the central nervous system. The following
table summarizes key toxicological data.
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Parameter Value Species Route Source

LDso (Lethal

255 mg/kg Rat Oral [2]
Dose, 50%)
Lethal Dose
~8000 mg Human Oral [3]
(Human)
Coma-inducing ~2000 mg (with
Human Oral [3]
Dose (Human) alcohol)
Peak Plasma Reached within a
) Human Oral [3]
Concentration few hours
Elimination Half-
20-60 hours Human - [3]

life

Symptoms of Overdose:

Delirium[3]

Convulsions[3]

Hypertonia and hyperreflexia[3]

Vomiting[3]

Kidney failure[3]

Respiratory depression leading to coma or death[3]

Safety and Handling Guidelines

Due to its hazardous nature and status as a controlled substance, strict safety protocols must
be followed when handling Methaqualone in a research setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being undertaken. The following diagram outlines a general workflow for selecting
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PPE.

Risk Assessment

Identify Experimental Procedure

\ 4

Assess Hazard Level
(e.g., quantity, aerosolization potential)

If aerosolization is possible
or handling powders

E Selection Verification

\ 4

Chemical-resistant Gloves Safety Glasses with Side Shields Respiratory Protection Consult Safety Data Sheet (SDS)
(specify type based on solvent) or Goggles (e.g., N95, Fume Hood) for specific recommendations

Standard Laboratory Coat

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Engineering Controls

e Fume Hood: All work with solid Methaqualone or concentrated solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

¢ Ventilation: The laboratory should have adequate general ventilation.

Storage and Disposal

The following diagram illustrates the proper storage and disposal pathway for Methaqualone.
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Storage

Receive Compound

l

Store in a locked, secure, and
designated controlled substance cabinet.
Keep container tightly closed.

Use

Weighing and Solution Preparation
(in a fume hood)

:

Experimental Use

Disposal

Collect waste in a designated,
properly labeled hazardous waste container.

l

Dispose of through the institution's
Environmental Health and Safety (EHS) office
in accordance with federal and local regulations.

Click to download full resolution via product page

Caption: Recommended storage and disposal pathway for Methaqualone.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. The
container should be tightly sealed.[4][5]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations. Contact your institution's environmental health and safety department for
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specific guidance.

Spill and Exposure Procedures

Spill: In case of a spill, evacuate the area and prevent entry. Wear appropriate PPE,
including respiratory protection. Absorb the spill with an inert material and place it in a sealed
container for disposal. Ventilate the area and wash the spill site after material pickup is
complete.

Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Mechanism of Action

Methaqualone acts as a positive allosteric modulator of the GABAA receptor.[1] This action

enhances the effect of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA),

leading to central nervous system depression. The following diagram illustrates this

relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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